Cas no 117724-63-7 (2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid
• CAS No: 117724-63-7
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• MDL: MFCD00173295
• CID: 105980
• PubChem ID: 1486080
• Update Time: 2025-10-05

2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid
• 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• 2-methyl-4-trifluoromethyl-thiazole-5-carboxylic acid
• 2-Methyl-4-trifluoromethylthiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid, 2-methyl-4-(trifluoromethyl)-
• Bis(methylglycol) phthalate
• 5-Thiazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)-
• REKJPVUFKQYMHW-UHFFFAOYSA-N
• PubChem11380
• BCP14615
• AC-25694
• AM20080117
• A24510
• 2-Methyl-4-(trifluoromethyl)thiazole-5-carboxylicAcid
• SINOMENINEHYDROCHLORIDE
• CS-W002467
• 8F-015
• FT-0697380
• 5-Thiazolecarboxylicacid,2-methyl-4-(trifluoromethyl)-
• J-509975
• MFCD00173295
• 2-Methyl-4-trifluoromethyl-1,3-thiazole-5-carboxylic acid
• AKOS005071191
• M3078
• 2-Methyl-4-(trifluoromethyl)-13-thiazole-5-carboxylic acid
• DTXSID20363346
• SCHEMBL975710
• EN300-129545
• 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid, AldrichCPR
• SY014785
• 117724-63-7
• 2-methyl-4-trifluoromethyl-thiazole-5-carboxylic acid;2-methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid
• 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid; 2-Methyl-4-trifluoromethylthiazole-5-carboxylic Acid
• DB-000619
• 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD00173295
• Inchi： 1S/C6H4F3NO2S/c1-2-10-4(6(7,8)9)3(13-2)5(11)12/h1H3,(H,11,12)
• InChI Key： REKJPVUFKQYMHW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(F)(F)F)=C1C(=O)O

Computed Properties

• Exact Mass: 210.99100
• Monoisotopic Mass: 210.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data available
• Density: 1.570±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186～187℃
• Boiling Point: 285.5±40.0 ºC (760 Torr),
• Flash Point: 126.5±27.3 ºC,
• Refractive Index: 1.498
• Solubility: Slightly soluble (32 g/l) (25 º C),
• PSA: 78.43000
• LogP: 2.16850

2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid

Recent Advances in the Research of 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid (CAS: 117724-63-7)

2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS: 117724-63-7) is a thiazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of a trifluoromethyl group and a carboxylic acid moiety, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel antimicrobial, anti-inflammatory, and anticancer agents, making it a subject of intense scientific investigation.

One of the most notable applications of 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is its use as a building block in the synthesis of heterocyclic compounds. Researchers have leveraged its reactivity to construct complex molecular architectures, which are often challenging to achieve through conventional synthetic routes. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's utility in the synthesis of thiazole-based kinase inhibitors, which showed promising activity against a range of cancer cell lines. The study emphasized the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, such as improved solubility and metabolic stability.

In addition to its synthetic utility, 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has been investigated for its direct biological effects. A recent preprint on *bioRxiv* reported that the compound exhibits moderate inhibitory activity against bacterial efflux pumps, a mechanism often associated with antibiotic resistance. This finding suggests its potential as an adjunct therapy to enhance the efficacy of existing antibiotics. Furthermore, computational docking studies have revealed that the compound interacts with key residues in the efflux pump proteins, providing a structural basis for its inhibitory effects.

The pharmacological potential of 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid extends to its anti-inflammatory properties. A 2022 study in *European Journal of Pharmacology* demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cells. The researchers attributed this effect to the modulation of the NF-κB signaling pathway, a critical regulator of inflammatory responses. These findings open new avenues for the development of thiazole-based anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising developments, challenges remain in the optimization of 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid for clinical applications. Issues such as bioavailability and off-target effects need to be addressed through further structural modifications and in vivo studies. Recent advancements in prodrug strategies and formulation technologies, however, offer potential solutions to these challenges. For example, a 2023 patent application disclosed a novel prodrug derivative of the compound designed to improve oral absorption, highlighting the ongoing innovation in this area.

In conclusion, 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS: 117724-63-7) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from synthetic chemistry to therapeutic development, with recent studies underscoring its potential in addressing unmet medical needs. Continued research into its mechanisms of action and optimization of its drug-like properties will be crucial for translating these findings into clinical benefits. The compound's unique structural features and diverse biological activities make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.